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Compound of Interest

Compound Name: Chloroacetic anhydride

Cat. No.: B146263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloroacetic anhydride, identified by the CAS number 541-88-8, is a highly reactive organic

compound and a derivative of chloroacetic acid.[1] It is a crucial intermediate and acylating

agent in organic synthesis, particularly valued for its ability to introduce the chloroacetyl group

into various molecules.[1][2] This functionality is leveraged extensively in the synthesis of

pharmaceuticals, agrochemicals, dyes, and polymers.[1][2] In the realm of drug development,

its primary application is the N-acetylation of amino acids, a fundamental step in peptide

modification and the synthesis of complex biologically active molecules.[3][4][5] This document

provides an in-depth technical guide on its properties, synthesis, applications, experimental

protocols, and safety considerations.

Chemical and Physical Properties
Chloroacetic anhydride is a colorless to slightly yellow crystalline solid with a pungent odor.[6]

It is highly reactive with water, hydrolyzing to form chloroacetic acid.[1][6] Due to this reactivity,

it is insoluble in water but soluble in organic solvents like ether and chloroform.[1][6] Key

physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₄H₄Cl₂O₃ [1][6]

Molecular Weight 170.98 g/mol [6][7]

Appearance
Colorless to slightly yellow

solid/prisms
[6]

Odor Pungent [6]

Melting Point 46-60 °C [6][8][9]

Boiling Point 203 °C @ 760 mmHg [6][8]

120-123 °C @ 20 mmHg [9]

Density 1.5494 g/cm³ @ 20 °C [6][8]

Vapor Pressure <0.75 mmHg @ 20 °C [9]

Flash Point 143 °C (289.4 °F) - closed cup [9]

Solubility

Freely soluble in ether,

chloroform. Slightly soluble in

benzene. Practically insoluble

in cold petroleum ether.

[6][10]

Synthesis and Manufacturing
Chloroacetic anhydride is typically synthesized through the reaction of chloroacetic acid

derivatives. Several methods have been reported, with common routes involving chloroacetyl

chloride.[11][12] The reaction between sodium chloroacetate and chloroacetyl chloride is a

frequently cited, efficient method.[11][13]
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Reactants

Process

Purification

Final Product
Sodium Chloroacetate

Mix in Aprotic Solvent
(e.g., Toluene/Benzene)

1.0 eq

Chloroacetyl Chloride ~0.9-1.0 eq

Heat & Reflux
(e.g., 40°C or Reflux Temp)

Stir for 1-9h Filter Salts
(e.g., NaCl)

Crystallization
(e.g., with n-hexane)

Filtrate

Vacuum Distillation
Filtrate (Alternative)

Chloroacetic Anhydride

Chloroacetic
Anhydride

Chloroacetylated
Product

Nucleophile
(R-OH, R-NH₂, R-SH)

Chloroacetic Acid

releases
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Amino Acid (R-CH(NH₂)-COOH) NH₂

Tetrahedral Intermediate

Nucleophilic Attack

Chloroacetic Anhydride (ClCH₂CO)₂O

N-Chloroacetyl Amino Acid R-CH(NH-CO-CH₂Cl)-COOH

Collapse & Leaving
Group Expulsion

Chloroacetate (leaving group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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